2-[(2-Methylpyridin-3-yl)oxy]acetic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 2-(2-methylpyridin-3-yl)oxyacetic acid
• InChI: InChI=1S/C8H9NO3/c1-6-7(3-2-4-9-6)12-5-8(10)11/h2-4H,5H2,1H3,(H,10,11)
• InChI Key: JIZGSBJBOOWPKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OCC(=O)O

Description

2-[(2-Methylpyridin-3-yl)oxy]acetic acid is a pyridine-based acetic acid derivative characterized by a methyl substituent at the 2-position of the pyridine ring and an ether linkage connecting the pyridine to the acetic acid moiety. Pyridine-acetic acid derivatives are commonly explored in pharmaceutical and agrochemical research due to their bioactivity and versatility in synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Methylpyridin-3-yl)oxy]acetic acid typically involves the reaction of 2-methyl-3-hydroxypyridine with chloroacetic acid under basic conditions. The reaction proceeds via nucleophilic substitution, where the hydroxyl group of the pyridine derivative attacks the carbon atom of the chloroacetic acid, resulting in the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for 2-[(2-Methylpyridin-3-yl)oxy]acetic acid are not well-documented, the general approach would involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. Optimization of reaction parameters such as temperature, solvent, and catalyst concentration would be necessary to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Methylpyridin-3-yl)oxy]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the acetic acid moiety can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines, alcohols, or thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(2-Methylpyridin-3-yl)oxy]acetic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(2-Methylpyridin-3-yl)oxy]acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences between 2-[(2-Methylpyridin-3-yl)oxy]acetic acid and selected analogues:

Compound Name	Structure Features	Key Functional Groups	CAS No./Reference
2-[(2-Methylpyridin-3-yl)oxy]acetic acid	Methyl at pyridine 2-position; ether linkage to acetic acid	Pyridine, ether, carboxylic acid	Not explicitly provided
2-(6-Methylpyridin-3-yl)acetic acid	Methyl at pyridine 6-position; direct C–C bond to acetic acid	Pyridine, carboxylic acid	19733-96-1
2-[(6-Methoxypyridin-3-yl)methoxy]acetic acid	Methoxy at pyridine 6-position; methoxy-ether linkage to acetic acid	Pyridine, methoxy, ether, carboxylic acid	2044835-89-2
2-[2-(Pyridin-4-yloxy)phenyl]acetic acid	Phenyl spacer between pyridine and acetic acid; ether linkage	Pyridine, phenyl, ether, carboxylic acid	300.16
2-[(5-Methyl-3-isoxazolyl)oxy]acetic acid hydrazide	Isoxazole ring; hydrazide group replacing carboxylic acid	Isoxazole, ether, hydrazide	852706-17-3

Key Observations :

• Substituent Position: The position of the methyl group on the pyridine ring (e.g., 2- vs.
• Linkage Type : Ether linkages (as in the target compound) vs. direct C–C bonds (e.g., 2-(6-methylpyridin-3-yl)acetic acid) affect molecular flexibility and solubility. Ethers generally enhance hydrophilicity compared to alkyl chains .
• Heterocycle Variations : Replacement of pyridine with isoxazole () introduces different electronic and steric profiles, which may shift applications toward specific medicinal chemistry targets .

Physicochemical Properties

While experimental data for the target compound are sparse, inferences can be drawn from analogues:

• Acidity : Pyridine-acetic acid derivatives typically exhibit pKa values ~2–4 for the carboxylic acid group, with pyridine’s basicity (pKa ~5–6) influencing solubility in aqueous media .
• Solubility : The ether linkage in 2-[(2-Methylpyridin-3-yl)oxy]acetic acid may improve water solubility compared to phenyl-spacer analogues (e.g., 2-[2-(pyridin-4-yloxy)phenyl]acetic acid), which are more lipophilic .
• Crystallinity : Analogues like 2-(5-Cyclohexyl-3-isopropylsulfanyl-1-benzofuran-2-yl)acetic acid () form hydrogen-bonded dimers, suggesting similar packing behavior for the target compound if crystallized .

Biological Activity

2-[(2-Methylpyridin-3-yl)oxy]acetic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological effects, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Synthesis

The synthesis of 2-[(2-Methylpyridin-3-yl)oxy]acetic acid typically involves the nucleophilic substitution reaction between 2-methyl-3-hydroxypyridine and chloroacetic acid under basic conditions. This process yields the desired product through the attack of the hydroxyl group on the carbon of chloroacetic acid.

Biological Activity

Research indicates that 2-[(2-Methylpyridin-3-yl)oxy]acetic acid exhibits various biological activities, including:

• Anti-inflammatory Properties : The compound has been explored for its anti-inflammatory effects, showing potential in modulating inflammatory pathways.
• Antimicrobial Effects : Preliminary studies suggest that it may possess antimicrobial properties against certain bacterial strains .
• Cytotoxicity : Studies have indicated that this compound can induce cytotoxic effects in cancer cell lines, suggesting potential applications in cancer therapy .

The exact mechanism by which 2-[(2-Methylpyridin-3-yl)oxy]acetic acid exerts its biological effects is still under investigation. However, it is believed to interact with specific molecular targets such as enzymes and receptors involved in inflammatory responses and cellular proliferation. This interaction may lead to alterations in gene expression and protein activity, contributing to its therapeutic effects .

Study 1: Anti-inflammatory Activity

A study evaluated the anti-inflammatory effects of 2-[(2-Methylpyridin-3-yl)oxy]acetic acid in a mouse model of inflammation. The results demonstrated a significant reduction in carrageenan-induced paw edema, indicating its potential as an anti-inflammatory agent comparable to established treatments like tacrolimus .

Study 2: Antimicrobial Activity

In vitro tests assessed the antimicrobial activity of this compound against various Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values ranged from 4.69 to 22.9 µM against several strains, including Staphylococcus aureus and Escherichia coli, suggesting promising antimicrobial properties .

Study 3: Cytotoxicity in Cancer Cells

Research involving human cancer cell lines (MCF-7 for breast cancer and HCT-116 for colon cancer) showed that 2-[(2-Methylpyridin-3-yl)oxy]acetic acid induced significant cytotoxicity. The mechanism was linked to DNA fragmentation and modulation of apoptosis-related proteins .

Table 1: Antimicrobial Activity of 2-[(2-Methylpyridin-3-yl)oxy]acetic Acid

Bacterial Strain	MIC (µM)
Staphylococcus aureus	5.64
Escherichia coli	13.40
Bacillus subtilis	4.69
Klebsiella pneumoniae	8.33

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	19	Induction of apoptosis
HCT-116	6	DNA fragmentation